Cas no 7460-43-7 (rubiadin-1-methyl ether)

• Product Name: rubiadin-1-methyl ether
• CAS No: 7460-43-7
• Molecular Formula: C₁₆H₁₂O₄
• Molecular Weight: 268.26408
• MDL: MFCD12031637
• CID: 47484
• PubChem ID: 96191

rubiadin-1-methyl ether Properties

Names and Identifiers

• rubiadin-1-methyl ether
• rubiadin 1-methyl ether
• 1,3-dimethoxy-2-methylanthraquinone
• 3-hydroxy-1-methoxy-2-methyl-9,10-anthraquinone
• 3-Hydroxy-1-methoxy-2-methyl-anthrachinon
• 3-Hydroxy-1-methoxy-2-methylanthraquinone
• 9,10-Anthracenedione,3-hydroxy-1-methoxy-2-methyl
• [ "" ]
• AC-34253
• NSC59063
• 9,10-Anthracenedione, 3-hydroxy-1-methoxy-2-methyl-
• F17682
• 3-HYDROXY-1-METHOXY-2-METHYL-9,10-ANTHRACENEDIONE
• NSC 59063
• 3-hydroxy-1-methoxy-2-methyl-anthracene-9,10-dione
• 3-hydroxy-1-methoxy-2-methylanthracene-9,10-dione
• DTXSID80225572
• MFCD12031637
• AKOS015897180
• 3-Hydroxy-1-methoxy-2-methyl-anthraquinone
• NCIOpen2_002551
• MK2IXH6AUE
• NSC-59063
• ANTHRAQUINONE, 3-HYDROXY-1-METHOXY-2-METHYL-
• HY-N1956
• CHEMBL3921530
• MS-23789
• UNII-MK2IXH6AUE
• CS-0018274
• 7460-43-7
• SCHEMBL16227041
• 1-Methoxy-2-methyl-3-hydroxy-anthrachinon
• FT-0698923

• MDL： MFCD12031637
• InChIKey： NTBUBTCXACOEEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O4/c1-8-12(17)7-11-13(16(8)20-2)15(19)10-6-4-3-5-9(10)14(11)18/h3-7,17H,1-2H3
• SMILES： COC1C(C)=C(O)C=C2C(C3=CC=CC=C3C(=O)C=12)=O

Computed Properties

• Exact Mass: 268.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 268.074
• Heavy Atom Count: 20
• Complexity: 419
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 63.6A^2
• Molecular Weight: 268.26

Experimental Properties

• LogP: 2.48460
• PSA: 63.60000
• Refractive Index: 1.649
• Boiling Point: 502.2°C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 193°C
• Color/Form: Orange powder
• Density: 1.356

rubiadin-1-methyl ether Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

rubiadin-1-methyl ether Customs Data

• HS CODE：2914690090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Anthraquinones